Cas no 1402672-64-3 (5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1402672-64-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD29046082
• CID: 5575691
• PubChem ID: 91812032
• Update Time: 2025-10-18

5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(2-furanyl)-3-(3-pyrrolidinyl)-

• MDL： MFCD29046082
• Inchi： 1S/C10H11N3O2/c1-2-8(14-5-1)10-12-9(13-15-10)7-3-4-11-6-7/h1-2,5,7,11H,3-4,6H2
• InChI Key： FISMRBLSUHLBDO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(C2CCNC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole

Comprehensive Overview of 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 1402672-64-3)

The compound 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 1402672-64-3) is a heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This 1,2,4-oxadiazole derivative combines a furan ring and a pyrrolidine moiety, making it a versatile scaffold for drug discovery and other industrial applications. Researchers are particularly interested in its pharmacological properties, including its potential as a modulator of biological targets.

In the context of current trends, the search for novel heterocyclic compounds like 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole has surged, driven by the demand for innovative therapeutics and functional materials. The 1,2,4-oxadiazole core is known for its stability and bioactivity, which aligns with the growing interest in small molecule drug discovery and biocompatible materials. This compound's furan and pyrrolidine substituents further enhance its appeal, as these fragments are frequently explored in structure-activity relationship (SAR) studies.

From a synthetic perspective, 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole can be prepared through cyclization reactions involving furan-2-carbohydrazide and pyrrolidine-3-carboxylic acid derivatives. The CAS No. 1402672-64-3 serves as a critical identifier for researchers sourcing this compound for experimental purposes. Its molecular weight, solubility, and stability under various conditions are frequently queried in academic and industrial databases, reflecting its practical relevance.

The pharmacological potential of 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole is a hot topic in medicinal chemistry. Preliminary studies suggest interactions with central nervous system (CNS) targets, which could pave the way for applications in neurodegenerative disease research. Additionally, its heterocyclic framework may exhibit antimicrobial or anti-inflammatory properties, though further validation is required. These possibilities align with the increasing focus on multi-target drug design and repurposing existing scaffolds.

Beyond pharmaceuticals, CAS No. 1402672-64-3 is also explored in material science. The furan and oxadiazole groups contribute to electronic delocalization, making the compound a candidate for organic electronics or sensor development. Researchers are investigating its photophysical properties, such as fluorescence or charge transport, which are critical for optoelectronic applications. This dual utility in life sciences and advanced materials underscores its interdisciplinary significance.

In summary, 5-(furan-2-yl)-3-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 1402672-64-3) represents a promising heterocyclic compound with broad applicability. Its structural features, synthetic accessibility, and potential biological and material properties make it a subject of ongoing research. As the scientific community continues to explore small molecule therapeutics and functional materials, this compound is poised to remain a focal point in innovation-driven fields.